![molecular formula C22H21NO4 B6255793 rac-(1R,4S,5R)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexane-1-carboxylic acid CAS No. 2137818-08-5](/img/no-structure.png)
rac-(1R,4S,5R)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexane-1-carboxylic acid
Overview
Description
The compound is a derivative of fluorenylmethoxycarbonyl (Fmoc) protected amino acids . Fmoc is a common protecting group used in peptide synthesis. The Fmoc group is stable under basic conditions but can be removed under mildly acidic conditions .
Molecular Structure Analysis
The molecular structure of this compound is likely complex due to the presence of the bicyclic hexane ring and the Fmoc group. The exact structure would depend on the specific arrangement and orientation of these groups .Chemical Reactions Analysis
In general, Fmoc protected amino acids can participate in peptide bond formation reactions to create peptides. The Fmoc group can be removed under mildly acidic conditions to reveal the free amino group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Fmoc protected amino acids are typically solid at room temperature and have a high melting point .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,4S,5R)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexane-1-carboxylic acid involves the protection of the amine group, followed by the formation of the bicyclic ring system and the introduction of the fluorenyl group. The final step involves the deprotection of the amine group to yield the target compound.", "Starting Materials": [ "L-alanine", "2,2-dimethyl-1,3-dioxolane-4-methanol", "4-methylcyclohexanone", "9H-fluorene", "N,N'-dicyclohexylcarbodiimide", "4-dimethylaminopyridine", "trifluoroacetic acid", "diethyl ether", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ { "Step 1": "Protection of the amine group with 2,2-dimethyl-1,3-dioxolane-4-methanol in the presence of trifluoroacetic acid and diethyl ether to yield the protected amine intermediate." }, { "Step 2": "Formation of the bicyclic ring system by reacting the protected amine intermediate with 4-methylcyclohexanone in the presence of sodium bicarbonate and water to yield the bicyclic intermediate." }, { "Step 3": "Introduction of the fluorenyl group by reacting the bicyclic intermediate with 9H-fluorene, N,N'-dicyclohexylcarbodiimide, and 4-dimethylaminopyridine in the presence of diethyl ether to yield the fluorenyl-substituted intermediate." }, { "Step 4": "Deprotection of the amine group with trifluoroacetic acid in the presence of diethyl ether and sodium chloride to yield rac-(1R,4S,5R)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexane-1-carboxylic acid." } ] } | |
CAS RN |
2137818-08-5 |
Product Name |
rac-(1R,4S,5R)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexane-1-carboxylic acid |
Molecular Formula |
C22H21NO4 |
Molecular Weight |
363.4 |
Purity |
95 |
Origin of Product |
United States |
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